Cas no 74852-86-1 (3H-1,2,4-Triazol-3-one, 2,4-dihydro-5-methyl-4-(4-nitrophenyl)-)

• Product Name: 3H-1,2,4-Triazol-3-one, 2,4-dihydro-5-methyl-4-(4-nitrophenyl)-
• CAS No: 74852-86-1
• MF: C₉H₈N₄O₃
• MW: 220.184821128845
• CID: 1770859
• PubChem ID: 12877072
• Update Time: 2025-04-21

3H-1,2,4-Triazol-3-one, 2,4-dihydro-5-methyl-4-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazol-3-one, 2,4-dihydro-5-methyl-4-(4-nitrophenyl)-
• DB-093453
• SCHEMBL11078565
• 2,4-dihydro-5-methyl-4-(4-nitrophenyl)-3H-1,2,4-triazol-3-one
• 74852-86-1
• PXIWVQOMRFOFBG-UHFFFAOYSA-N

• Inchi： 1S/C9H8N4O3/c1-6-10-11-9(14)12(6)7-2-4-8(5-3-7)13(15)16/h2-5H,1H3,(H,11,14)
• InChI Key： PXIWVQOMRFOFBG-UHFFFAOYSA-N
• SMILES： O=C1NN=C(C)N1C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 220.05964013g/mol
• Monoisotopic Mass: 220.05964013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 90.5Ų